Cas no 1783972-55-3 (Methyl 2,5-dichlorothiazole-4-acetate)

• Product Name: Methyl 2,5-dichlorothiazole-4-acetate
• CAS No: 1783972-55-3
• MF: C₆H₅Cl₂NO₂S
• MW: 226.080398321152
• CID: 4820634
• Update Time: 2025-10-23

Methyl 2,5-dichlorothiazole-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dichlorothiazole-4-acetate

• Inchi： 1S/C6H5Cl2NO2S/c1-11-4(10)2-3-5(7)12-6(8)9-3/h2H2,1H3
• InChI Key： NVGQFPMITAZWCC-UHFFFAOYSA-N
• SMILES： ClC1=C(CC(=O)OC)N=C(S1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• XLogP3: 2.7
• Topological Polar Surface Area: 67.4

Additional information on Methyl 2,5-dichlorothiazole-4-acetate

Methyl 2,5-dichlorothiazole-4-acetate (CAS No. 1783972-55-3): An Overview of Its Properties and Applications

Methyl 2,5-dichlorothiazole-4-acetate (CAS No. 1783972-55-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and two chlorine atoms, making it a valuable building block for various synthetic applications.

The chemical structure of Methyl 2,5-dichlorothiazole-4-acetate consists of a thiazole ring with two chlorine substituents at the 2 and 5 positions, and an acetate group attached to the 4-position. The presence of these functional groups imparts specific chemical properties that are advantageous in various synthetic transformations. The thiazole ring provides stability and reactivity, while the chlorine atoms offer opportunities for further functionalization through substitution reactions.

In recent years, Methyl 2,5-dichlorothiazole-4-acetate has been extensively studied for its potential applications in pharmaceutical research. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, thiazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of chlorine atoms in Methyl 2,5-dichlorothiazole-4-acetate can enhance these activities by modulating the electronic properties of the molecule.

Recent studies have also explored the use of Methyl 2,5-dichlorothiazole-4-acetate in the development of novel drug candidates. For example, researchers at the University of California have synthesized a series of thiazole-based compounds using Methyl 2,5-dichlorothiazole-4-acetate as a starting material. These compounds were found to exhibit potent antiviral activity against several RNA viruses, including influenza and Zika virus. The results of these studies highlight the potential of Methyl 2,5-dichlorothiazole-4-acetate as a valuable precursor in the design and synthesis of new antiviral agents.

Beyond its pharmaceutical applications, Methyl 2,5-dichlorothiazole-4-acetate has also found utility in other areas of chemistry and materials science. Its unique electronic properties make it suitable for use in the synthesis of functional materials with specific optical and electronic characteristics. For instance, researchers at the Massachusetts Institute of Technology (MIT) have utilized Methyl 2,5-dichlorothiazole-4-acetate to develop novel organic semiconductors with improved charge transport properties. These materials have potential applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs).

The synthesis of Methyl 2,5-dichlorothiazole-4-acetate typically involves a multi-step process that includes the formation of the thiazole ring and subsequent functionalization with chlorine atoms and an acetate group. One common synthetic route involves the reaction of a suitable thioamide with an α-halo ketone to form the thiazole ring, followed by chlorination and esterification steps. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product.

In terms of safety and handling, it is important to note that while Methyl 2,5-dichlorothiazole-4-acetate is not classified as a hazardous material under current regulations, proper precautions should be taken during its handling to ensure safety. This includes using appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and following standard laboratory safety protocols.

The market demand for Methyl 2,5-dichlorothiazole-4-acetate is expected to grow in response to increasing research activities in pharmaceuticals and materials science. Key players in the chemical industry are investing in R&D to develop more efficient synthetic methods and explore new applications for this compound. Additionally, collaborations between academic institutions and industry partners are driving innovation and accelerating the commercialization of thiazole-based products.

In conclusion, Methyl 2,5-dichlorothiazole-4-acetate (CAS No. 1783972-55-3) is a promising compound with diverse applications in pharmaceutical research and materials science. Its unique chemical structure and versatile reactivity make it an attractive building block for synthesizing bioactive compounds and functional materials. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.